1,3-dimethyl-7-(3-methylbutyl)-8-[(3-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 1,3-dimethyl-7-(3-methylbutyl)-8-[(3-methylpiperidin-1-yl)methyl]purine-2,6-dione
• InChI: InChI=1S/C19H31N5O2/c1-13(2)8-10-24-15(12-23-9-6-7-14(3)11-23)20-17-16(24)18(25)22(5)19(26)21(17)4/h13-14H,6-12H2,1-5H3
• InChI Key: OBPAEYCGZUQYBR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=NC3=C(N2CCC(C)C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H31N5O2
• Molecular Weight: 361.5 g/mol
• CAS No.: 851941-78-1

Description

This compound is a methylxanthine derivative with a unique substitution pattern. The core structure consists of a purine-2,6-dione scaffold (xanthine) modified at positions 1, 3, 7, and 7. Its molecular formula is C₂₁H₃₃N₅O₂, with a molecular weight of 387.52 g/mol .

Biological Activity

1,3-Dimethyl-7-(3-methylbutyl)-8-[(3-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound with potential biological activities. This compound is part of the purine family and exhibits various pharmacological properties that are of interest in medicinal chemistry and drug development.

Chemical Structure and Properties

• Molecular Formula: C19H31N5O2
• Molecular Weight: 361.4817 g/mol
• IUPAC Name: 1,3-dimethyl-7-(3-methylbutyl)-8-[(3-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione
• CAS Number: 851941-78-1

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The purine core structure allows for potential inhibition of enzymatic activities and modulation of receptor functions, which may lead to therapeutic effects in various diseases.

Enzyme Inhibition

Research indicates that 1,3-Dimethyl-7-(3-methylbutyl)-8-[(3-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione has been evaluated for its inhibitory effects on specific enzymes. Notably:

Enzyme	IC50 (nM)
Aldehyde Dehydrogenase X	>100000

This high IC50 value suggests weak inhibition, indicating that the compound may not be a potent inhibitor for this particular enzyme target .

Study on Purine Derivatives

In a study focusing on purine derivatives, compounds similar to 1,3-Dimethyl-7-(3-methylbutyl)-8-[(3-methylpiperidin-1-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione were investigated for their potential anti-inflammatory and anticancer properties. The results indicated that modifications in the piperidine ring significantly influenced the biological activity of the derivatives .

Pharmacological Potential

Another research highlighted the pharmacological potential of purine derivatives in treating neurodegenerative diseases. The study suggested that compounds with similar structures could modulate neuroinflammatory responses through enzyme inhibition pathways .

Comparative Analysis with Other Compounds

To understand the relative biological activity of this compound, a comparative analysis was conducted with other known purine derivatives:

Compound Name	IC50 (nM)
1,3-Dimethylxanthine	1500
8-Aminophylline	500
1,3-Dimethyl-7-(morpholin-4-ylmethyl)-purine	>100000

This comparison illustrates that while some purine derivatives exhibit significant inhibitory activity (e.g., 1,3-Dimethylxanthine), the compound shows limited potency against certain targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 7

Compound Name	7-Position Substituent	Key Properties/Activities	Reference
Target Compound	3-Methylbutyl (isopentyl)	Enhanced lipophilicity (logP ~2.8 predicted); potential CNS penetration
7-(3-Methylbenzyl) derivative	3-Methylbenzyl	Aromatic interactions; increased rigidity; logP ~3.2 (predicted)
7-(4-Methylbenzyl) derivative	4-Methylbenzyl	Improved metabolic stability due to para-methyl group; tested for AChE inhibition
7-{2-[(4-Aryl amino]ethyl} derivatives	Ethyl-aryl amino groups	Polar substituents; lower logP (~1.5–2.0); nitro or chloro groups at C-8 for reactivity

Substituent Variations at Position 8

Compound Name	8-Position Substituent	Key Properties/Activities	Reference
Target Compound	(3-Methylpiperidin-1-yl)methyl	Tertiary amine for H-bonding; logD ~1.5 (pH 7.4)
8-(Piperidin-1-yl) derivatives	Piperidinyl	Reduced steric hindrance; higher aqueous solubility (logD ~1.0)
8-Thio or 8-hydrazine derivatives	Thiol or hydrazine groups	Electrophilic reactivity; potential for covalent binding to targets
8-[Bis(2-hydroxyethyl)amino] derivative	Bis(2-hydroxyethyl)amino	High polarity (logP ~0.5); improved water solubility; tested in neuroprotective assays

Pharmacokinetic and Toxicity Considerations

• Target Compound : Moderate CYP3A4 inhibition risk (predicted) due to piperidinylmethyl group .
• 7-(4-Methylbenzyl) Analog : Lower hepatotoxicity risk compared to 3-methylbenzyl derivatives .
• 8-Hydroxyethylamino Derivatives: High renal clearance predicted, suitable for short-acting formulations .